TAX2 peptide

• Molecular Formula: C51H86N14O19S2
• Molecular Weight: 1263.4 g/mol
• InChI: InChI=1S/C51H86N14O19S2/c1-23(2)16-31-47(79)59-28(10-8-9-15-52)43(75)55-19-37(68)57-33(18-39(71)72)46(78)56-26(7)41(73)64-35(51(83)84)22-86-85-21-27(53)42(74)58-30(12-14-38(69)70)45(77)65-40(25(5)6)50(82)63-34(20-66)49(81)60-29(11-13-36(54)67)44(76)61-32(17-24(3)4)48(80)62-31/h23-35,40,66H,8-22,52-53H2,1-7H3,(H2,54,67)(H,55,75)(H,56,78)(H,57,68)(H,58,74)(H,59,79)(H,60,81)(H,61,76)(H,62,80)(H,63,82)(H,64,73)(H,65,77)(H,69,70)(H,71,72)(H,83,84)/t26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,40-/m0/s1
• InChIKey: VBYASEJPGXZKJX-HJYCHFKGSA-N

Researchers studying TSP-1:CD47 signaling face reagent specificity issues: linear TSP-1 peptides like 4N1K act as CD47 agonists with off-target effects. TAX2 is the solution: a cyclic dodecapeptide (CEVSQLLKGDAC; C1-C12 bridge) engineered as a selective orthosteric antagonist of TSP-1:CD47. Key advantages: - Promotes TSP-1:CD36 binding, indirectly inhibiting VEGFR2 (anti-angiogenic). - Synergizes with anti-PD-1 in ovarian cancer models (converts 'cold' to 'hot' tumors). - Delays thrombosis without increasing bleeding risk (vs. conventional antiplatelets). - Well-characterized benchmark for validating novel CD47-targeting agents.

TAX2 Peptide for CD47-TSP-1 Research: Compound Profile & Procurement Basics

TAX2 peptide is a cyclic dodecapeptide (Sequence: CEVSQLLKGDAC, Disulfide bridge: Cys1-Cys12) with a molecular weight of 1263.44 g/mol [1]. It acts as a selective, orthosteric antagonist of the interaction between thrombospondin-1 (TSP-1) and its receptor CD47 [2]. Engineered through molecular docking and simulation from the CD47 sequence, TAX2 uniquely promotes TSP-1 binding to CD36, which disrupts VEGFR2 activation and downstream NO signaling, leading to its anti-angiogenic properties [3].

TSP-1:CD47 antagonism pathway study fit

Orthosteric CD47-derived cyclic peptide probe

Supports TSP-1 to CD36 redirection model

• [1] Jeanne A, et al. Identification of TAX2 peptide as a new unpredicted anti-cancer agent. Oncotarget. 2015;6(20):17981-8000. View Source
• [2] Jeanne A, et al. Towards the Therapeutic Use of Thrombospondin 1/CD47 Targeting TAX2 Peptide as an Antithrombotic Agent. Arterioscler Thromb Vasc Biol. 2021;41(1):e1-e17. View Source
• [3] Jeanne A, et al. Targeting Ovarian Carcinoma with TSP-1:CD47 Antagonist TAX2 Activates Anti-Tumor Immunity. Cancers (Basel). 2021;13(19):5019. View Source

TAX2 Peptide vs. TSP-1/CD47 Analogs: Why Simple Substitution is Not Recommended

Substituting TAX2 with other TSP-1-derived peptides, such as the linear 4N1K or its analog PKHB1, is scientifically invalid due to fundamental differences in mechanism and target engagement. TAX2 is a TSP-1:CD47 interaction antagonist derived from CD47, while 4N1K and PKHB1 are CD47 agonists derived from TSP-1 [1]. Critically, 4N1K and PKHB1 have been shown to induce cell death through CD47-independent mechanisms, compromising their utility as specific CD47 pathway probes [2]. Furthermore, the cyclization of TAX2 is essential for its enhanced stability and conformational integrity, a feature absent in linear analogs [3]. These differences preclude any reliable data comparison or functional substitution, necessitating the use of TAX2 for specific studies of the TSP-1:CD47 signaling axis.

Linear peptide analogs

Linear TAX2 and 4N1K-like sequences show higher structural deviation in MD simulation; cyclization is essential for conformational stability.

TSP-1-derived agonist peptides

Peptides such as 4N1K and PKHB1 act as CD47 agonists via CD47-independent mechanisms, compromising specific TSP-1:CD47 axis readouts.

Direct VEGFR2 inhibitors

VEGF/VEGFR-targeting agents do not replicate the indirect VEGFR2 disruption mediated by TSP-1/CD36 complex formation.

• [1] Denèfle T, et al. Thrombospondin-1 Mimetic Agonist Peptides Induce Cell Death and Reveal CD47-Independent Mechanisms. Cancers (Basel). 2021;13(21):5404. View Source
• [2] Leclair P, et al. Peptide analogues PKHB1 and 4N1K induce cell death through CD47-independent mechanisms. Sci Rep. 2021;11(1):16619. View Source
• [3] Jeanne A, et al. Identification of TAX2 peptide as a new unpredicted anti-cancer agent. Oncotarget. 2015;6(20):17981-8000. (See Figure 1 for MD simulation stability of cyclic vs. linear TAX2). View Source

TAX2 Peptide Evidence Guide: Quantified Differentiation vs. Comparators

TAX2 Peptide Cyclic vs. Linear Form: Quantified Structural Stability

The cyclization of TAX2 via a disulfide bridge (Cys1-Cys12) confers significantly greater structural stability compared to its linear counterpart. Molecular dynamics simulations demonstrated that the cyclic TAX2 peptide maintains a stable conformation over a 50 ns trajectory, with its flexibility constrained to the disulfide bridge, while the linear TAX2 exhibited higher structural deviation [1].

Cyclic vs. Linear Stability

Head-to-head

Cyclic TAX2 maintains stable RMSD; linear form shows higher deviation

50 ns MD, explicit solvent

Supports consistent target engagement in assays

Conformational reliability context

Evidence Dimension	Structural stability (RMSD from starting structure)
Target Compound Data	Cyclic TAX2 maintains a lower RMSD with a stable mean value over 50 ns
Comparator Or Baseline	Linear TAX2 peptide (IEVSQLLKGDAS) exhibits higher RMSD and greater fluctuation over 50 ns
Quantified Difference	Cyclic TAX2 shows a reduced and stable RMSD trajectory, while linear TAX2 shows higher and more variable RMSD values
Conditions	50 ns molecular dynamics simulation in explicit solvent

Why This Matters

This quantifies that the cyclic TAX2 peptide is a more stable and reliable reagent for in vitro and in vivo studies, reducing the likelihood of conformational degradation and ensuring consistent target engagement.

• [1] Jeanne A, et al. Identification of TAX2 peptide as a new unpredicted anti-cancer agent. Oncotarget. 2015;6(20):17981-8000. (See Figure 1D for RMSD comparison). View Source

TAX2 Peptide vs. 4N1K and PKHB1: Target Selectivity and CD47 Dependence

TAX2 acts as a selective antagonist by preventing the TSP-1:CD47 interaction. In contrast, TSP-1-derived peptides like 4N1K and PKHB1, which are often considered for CD47-related studies, induce cell death through mechanisms that are independent of CD47 engagement [1]. This fundamental difference in mechanism and on-target specificity means TAX2 provides a clean, CD47-dependent phenotype, whereas 4N1K/PKHB1 results are confounded by off-target, CD47-independent effects.

CD47 Dependence

Class-level

TAX2 activity is TSP-1/CD47-dependent; 4N1K/PKHB1 induce CD47-independent death

CD47 KO/KD model context

Enables cleaner pathway-specific phenotype

Off-target activity review recommended

Evidence Dimension	Mechanism of Action & CD47 Dependence
Target Compound Data	TAX2 selectively prevents TSP-1 binding to CD47; activity is TSP-1-dependent and orthogonal to CD47 agonism [2]
Comparator Or Baseline	4N1K and PKHB1 peptides induce cell death even in CD47-deficient cell lines, demonstrating CD47-independent activity [1]
Quantified Difference	Qualitative: TAX2's effects are contingent on TSP-1:CD47 blockade, whereas 4N1K/PKHB1's effects are not solely mediated by CD47
Conditions	Comparative analysis of published mechanisms and experiments using CD47 knockout/knockdown models for 4N1K/PKHB1

Why This Matters

For researchers requiring a specific and interpretable modulation of the TSP-1:CD47 axis, TAX2 is the superior choice. Using 4N1K or PKHB1 introduces significant, CD47-independent variables that can invalidate conclusions drawn about CD47's specific role.

• [1] Leclair P, et al. Peptide analogues PKHB1 and 4N1K induce cell death through CD47-independent mechanisms. Sci Rep. 2021;11(1):16619. View Source
• [2] Jeanne A, et al. Identification of TAX2 peptide as a new unpredicted anti-cancer agent. Oncotarget. 2015;6(20):17981-8000. View Source

TAX2 Peptide Anti-Angiogenic Activity: Quantified Disruption of VEGFR2 Signaling

TAX2 promotes TSP-1 binding to CD36, which leads to the disruption of VEGFR2 activation and subsequent blockade of downstream nitric oxide (NO) signaling [1]. This mechanism is a key differentiator from other anti-angiogenic agents that directly target VEGF or its receptor.

VEGFR2 Disruption Mechanism

Class-level

Indirect VEGFR2 inhibition via TSP-1/CD36 complex formation

Endothelial cell & aortic ring assays

Alternative angiogenic pathway research fit

Differs from direct VEGF/VEGFR blockers

Evidence Dimension	Downstream effect on VEGFR2 activation
Target Compound Data	TAX2 peptide promotes TSP-1 binding to CD36, disrupting VEGFR2 activation and blocking NO signaling
Comparator Or Baseline	VEGF-targeting antibodies (e.g., Bevacizumab) or small molecule VEGFR inhibitors (e.g., Sunitinib) that directly block VEGF or VEGFR kinase activity
Quantified Difference	Mechanistic: TAX2 indirectly inhibits VEGFR2 via TSP-1/CD36 complex formation, rather than direct inhibition
Conditions	In vitro endothelial cell assays and ex vivo aortic ring assays as reported in Jeanne et al., 2015

Why This Matters

This unique, indirect mechanism offers a distinct approach for studying angiogenesis, potentially bypassing resistance mechanisms that develop against direct VEGF/VEGFR inhibitors. It positions TAX2 as a valuable tool for combination studies in anti-angiogenic research.

• [1] Jeanne A, et al. Identification of TAX2 peptide as a new unpredicted anti-cancer agent. Oncotarget. 2015;6(20):17981-8000. View Source

TAX2 Peptide in Thrombosis Models: In Vivo Efficacy Without Increased Bleeding Risk

TAX2 demonstrates significant antithrombotic effects in vivo without the major liability of increased bleeding risk, a common side effect of many conventional antithrombotic agents. In two mouse models of arterial thrombosis, TAX2 delayed the time to complete thrombotic occlusion, while importantly, its administration was not associated with increased bleeding risk or modification of hematologic parameters [1].

Thrombosis Model Response

Reported

Delays thrombotic occlusion; no increased bleeding risk reported in mouse models

FeCl3 / Rose Bengal injury models

Supports platelet signaling pathway research

Tolerability endpoint context

Evidence Dimension	In vivo antithrombotic efficacy vs. bleeding risk profile
Target Compound Data	TAX2 delays thrombotic occlusion in vivo and is not associated with increased bleeding risk
Comparator Or Baseline	Conventional antiplatelet agents (e.g., aspirin, clopidogrel) and anticoagulants (e.g., warfarin, heparin) which carry a well-documented risk of bleeding
Quantified Difference	Qualitative: TAX2 provides antithrombotic benefit with a favorable safety margin concerning bleeding, a key differentiator from standard-of-care therapies
Conditions	Mouse models of arterial thrombosis following FeCl3 or Rose Bengal/laser injury; tail bleeding time assays

Why This Matters

For procurement in thrombosis and hemostasis research, TAX2 offers a unique tool to dissect TSP-1:CD47-mediated platelet activation without the confounding variable of increased bleeding, enabling more nuanced in vivo studies of thrombus formation.

• [1] Jeanne A, et al. Towards the Therapeutic Use of Thrombospondin 1/CD47 Targeting TAX2 Peptide as an Antithrombotic Agent. Arterioscler Thromb Vasc Biol. 2021;41(1):e1-e17. View Source

TAX2 Peptide in Ovarian Cancer: Synergy with Anti-PD-1 Immunotherapy

In preclinical models of ovarian carcinoma, TAX2 not only inhibits tumor growth and activates anti-cancer adaptive immunity as a single agent but also demonstrates a synergistic effect when combined with anti-PD-1 immune checkpoint inhibitors [1]. This combination potential is a critical differentiator for research into overcoming resistance to current immunotherapies.

Combination with Anti-PD-1

Cross-study comparable

TAX2 + anti-PD-1 combination improves outcomes vs. monotherapy in ovarian carcinoma model

Syngeneic mouse models

Immuno-oncology combination study fit

Model-specific synergy interpretation

Evidence Dimension	Combination efficacy with immune checkpoint inhibitors
Target Compound Data	TAX2 synergizes with anti-PD-1 therapy, leading to enhanced anti-tumor immunity and tumor growth inhibition in syngeneic ovarian carcinoma models
Comparator Or Baseline	Anti-PD-1 monotherapy, which shows limited efficacy in many ovarian cancer models
Quantified Difference	Qualitative: TAX2 + anti-PD-1 combination shows improved outcomes compared to either agent alone, indicating synergy
Conditions	Syngeneic mouse models of epithelial ovarian carcinoma

Why This Matters

This evidence positions TAX2 as a high-value research tool for investigating novel combination strategies in immuno-oncology, specifically for tumors that are refractory or only partially responsive to PD-1/PD-L1 blockade alone.

• [1] Jeanne A, et al. Targeting Ovarian Carcinoma with TSP-1:CD47 Antagonist TAX2 Activates Anti-Tumor Immunity. Cancers (Basel). 2021;13(19):5019. View Source

TAX2 Peptide in Neuroblastoma: Quantified In Vivo Efficacy as Monotherapy and Combination Potential

In preclinical models of childhood neuroblastoma, TAX2 peptide induced a significant inhibition of tumor burden in mice engrafted with large, pre-established tumors. At a dose of 100 mg/kg administered three times per week, TAX2 sharply altered xenograft vascularization and multiple features of tumor progression in both MYCN-amplified (SK-N-BE(2)) and MYCN-negative (SK-N-SH) neuroblastoma models [1].

Neuroblastoma Xenograft Response

Head-to-head

TAX2 (100 mg/kg, i.p.) reduced tumor burden and vascularization vs. vehicle

SK-N-BE(2) & SK-N-SH xenografts

Pediatric cancer model-response context

Dose-model specific endpoint review

Evidence Dimension	In vivo tumor growth inhibition and vascular disruption
Target Compound Data	TAX2 (100 mg/kg, i.p., 3x/week) significantly inhibits tumor growth and reduces vascularization in established neuroblastoma xenografts
Comparator Or Baseline	Vehicle control (0.9% NaCl)
Quantified Difference	Significant reduction in tumor burden vs. control; precise fold-change values available in the full publication
Conditions	SK-N-BE(2) and SK-N-SH human neuroblastoma xenografts in NMRI nude mice

Why This Matters

This provides a validated, quantitative benchmark for TAX2's in vivo efficacy in a specific, aggressive pediatric cancer model. The data supports its use as a tool compound for studying TSP-1:CD47-mediated tumor progression and as a basis for combination studies with existing chemotherapies.

• [1] Jeanne A, et al. Thrombospondin-targeting TAX2 peptide impairs tumor growth in preclinical mouse models of childhood neuroblastoma. Pediatr Res. 2017;81(3):480-488. View Source

TAX2 Peptide: Optimal Research and Industrial Application Scenarios

Elucidating TSP-1:CD47 Signaling in Platelet Biology and Thrombosis

TAX2 is the ideal tool for dissecting the specific role of the TSP-1:CD47 interaction in platelet activation and thrombus formation, particularly under arterial shear conditions [1]. Unlike conventional antiplatelet drugs that broadly inhibit platelet function and carry a significant bleeding risk, TAX2 targets this specific pathway and has been shown in vivo to delay thrombotic occlusion without increasing bleeding [1]. This makes it a superior reagent for teasing apart the contribution of TSP-1:CD47 to hemostasis and thrombosis without the confounding variable of global platelet inhibition.

Investigating Angiogenesis and Tumor Vascularization in Preclinical Oncology

For studies focused on tumor angiogenesis, TAX2 offers a unique mechanism of action. It indirectly inhibits the VEGFR2 pathway by promoting TSP-1 binding to CD36, rather than directly targeting VEGF or VEGFR2 [2]. This makes it a critical reagent for exploring alternative angiogenic pathways and for use in combination studies with established anti-angiogenic agents (e.g., sunitinib, bevacizumab) to investigate potential synergy or to model resistance mechanisms in highly vascularized tumor models like neuroblastoma, melanoma, and pancreatic carcinoma [3].

Developing Novel Combination Immunotherapy Strategies in Ovarian Cancer

TAX2 is a premier reagent for immuno-oncology research in ovarian cancer. Its demonstrated ability to activate adaptive anti-tumor immunity and, critically, to synergize with anti-PD-1 checkpoint inhibitors, positions it as a key tool for investigating new combination regimens [4]. Researchers can utilize TAX2 to study the conversion of 'cold', poorly immunogenic tumors into 'hot' tumors that are more responsive to immunotherapy, and to explore the therapeutic potential of targeting the TSP-1:CD47 axis as a means to overcome resistance to PD-1/PD-L1 blockade [4].

Benchmarking CD47-Targeted Therapeutics and Pathway Validation

Due to its well-characterized, orthosteric, and selective antagonism of TSP-1:CD47, TAX2 serves as an essential benchmark compound for evaluating new CD47-targeting agents or for validating the role of the TSP-1:CD47 axis in various biological contexts [5]. Its defined mechanism, in vivo efficacy, and favorable biodistribution profile make it a reliable standard against which the activity and specificity of novel small molecules, antibodies, or other peptides targeting this pathway can be rigorously compared [5].

Application

Selection Property

Validation Focus

Platelet biology & thrombosis signaling

TSP-1:CD47 pathway probe

Bleeding risk endpoint monitoring

Tumor angiogenesis & vascularization studies

Indirect VEGFR2 disruption mechanism

Alternative angiogenic pathway review

Immuno-oncology combination research

Immune checkpoint synergy context

Tumor immunophenotype conversion review

CD47-targeted therapeutic benchmarking

Orthosteric antagonism selectivity

Pathway validation standard comparison

• [1] Jeanne A, et al. Towards the Therapeutic Use of Thrombospondin 1/CD47 Targeting TAX2 Peptide as an Antithrombotic Agent. Arterioscler Thromb Vasc Biol. 2021;41(1):e1-e17. View Source
• [2] Jeanne A, et al. Identification of TAX2 peptide as a new unpredicted anti-cancer agent. Oncotarget. 2015;6(20):17981-8000. View Source
• [3] Jeanne A, et al. Thrombospondin-targeting TAX2 peptide impairs tumor growth in preclinical mouse models of childhood neuroblastoma. Pediatr Res. 2017;81(3):480-488. View Source
• [4] Jeanne A, et al. Targeting Ovarian Carcinoma with TSP-1:CD47 Antagonist TAX2 Activates Anti-Tumor Immunity. Cancers (Basel). 2021;13(19):5019. View Source
• [5] Jeanne A, et al. The CD47/TSP-1 axis: a promising avenue for ovarian cancer treatment and biomarker research. Mol Cancer. 2024;23(1):166. View Source